3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methylbenzoic acid
• InChI: InChI=1S/C15H10F4O2/c1-8-10(3-2-4-11(8)14(20)21)9-5-6-13(16)12(7-9)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key: SEZDLSIZEVFXLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=C(C=C2)F)C(F)(F)F
• Molecular Formula: C15H10F4O2
• DSSTOX Substance ID: DTXSID10691842
• Molecular Weight: 298.23 g/mol
• CAS RN: 1261938-92-4

Description

3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% (FTMPA) is an organic compound belonging to the class of carboxylic acids. It is a white crystalline solid with a melting point of approximately 43°C and a boiling point of approximately 150°C. FTMPA has a wide range of applications, including drug synthesis, chemical synthesis, and analytical chemistry.

Scientific Research Applications

3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% is used in various scientific research applications, such as drug synthesis, chemical synthesis, and analytical chemistry. In drug synthesis, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% is used as an intermediate in the synthesis of various pharmaceuticals, such as anti-inflammatory agents, anticonvulsants, and anti-diabetic agents. In chemical synthesis, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% is used as a reactant in the synthesis of various organic compounds, such as polymers, dyes, and pigments. In analytical chemistry, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% is used as a reagent in the determination of various analytes, such as proteins, carbohydrates, and lipids.

Mechanism of Action

3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% acts as a proton donor in the reaction of carboxylic acids. It is capable of reacting with a variety of compounds, such as amines, alcohols, and phenols. Furthermore, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% is capable of forming hydrogen bonds with other molecules, thereby increasing its reactivity.
Biochemical and Physiological Effects
3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 and 5-lipoxygenase. Furthermore, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and colon cancer.

Advantages and Limitations for Lab Experiments

3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% has several advantages for lab experiments. It is relatively inexpensive and easy to obtain, and is available in a variety of forms, including powder, solution, and solid. Furthermore, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% is highly soluble in many organic solvents, making it ideal for use in a variety of lab experiments. However, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% has some limitations as well. It has a relatively low boiling point and is highly reactive, making it difficult to work with.

Future Directions

There are a variety of potential future directions for the use of 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95%. For example, it could be used in the synthesis of new pharmaceuticals, such as anti-cancer agents or anti-inflammatory agents. Additionally, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% could be used in the development of new analytical techniques, such as high-performance liquid chromatography or mass spectrometry. Finally, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% could be used in the development of new materials, such as polymers or dyes.

Synthesis Methods

3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% can be synthesized via a two-step method. The first step involves the reaction of 4-fluoro-3-trifluoromethylphenol with methylmagnesium bromide in anhydrous THF. The second step involves the reaction of the resulting ester with acetic acid in the presence of a catalytic amount of p-toluenesulfonic acid.